N-(4-methoxyphenyl)-2-((5-((2-(4-methoxyphenyl)acetamido)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H27N5O4S/c1-35-22-12-8-19(9-13-22)16-25(33)28-17-24-30-31-27(32(24)21-6-4-3-5-7-21)37-18-26(34)29-20-10-14-23(36-2)15-11-20/h3-15H,16-18H2,1-2H3,(H,28,33)(H,29,34)
• InChI Key: WWOOEZDUYKZKRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C27H27N5O4S
• Molecular Weight: 517.6 g/mol
• CAS No.: 392679-95-7

Description

N-(4-methoxyphenyl)-2-((5-((2-(4-methoxyphenyl)acetamido)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H27N5O4S and its molecular weight is 517.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Evaluation

Compounds bearing acetamide and methoxyphenyl groups, including various derivatives of 1,2,4-triazoles, have been extensively studied for their biological activities. A notable example includes the synthesis of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, which demonstrated inhibition activity against the HCT 116 cancer cell line. This study illustrates the anticancer potential of such compounds, highlighting the relevance of structural features like those found in the queried compound for developing new therapeutic agents (G. Kumar et al., 2019).

Antimicrobial Activity

The antimicrobial properties of compounds containing acetamide and triazole functionalities have been explored, demonstrating the significance of these moieties in contributing to the activity against a variety of bacterial and fungal pathogens. This is evident in the work on novel synthesis approaches that yield compounds evaluated for their inhibition potential against bovine carbonic anhydrase and acetylcholinesterase enzymes, pointing to the versatility of such chemical structures in addressing different biological targets (N. Virk et al., 2018).

Enzyme Inhibition

The structural attributes related to the compound have been leveraged in the design and synthesis of enzyme inhibitors. This includes the development of molecules targeting enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Compounds featuring methoxyphenyl and acetamide groups have shown promising inhibitory activity, further underscoring their potential in therapeutic applications and as tools for probing enzyme functions (N. Virk et al., 2018).